Cas no 1211521-60-6 (2-Bromo-5-(1,1-difluoroethyl)pyridine)

2-Bromo-5-(1,1-difluoroethyl)pyridine is a halogenated pyridine derivative featuring a difluoroethyl substituent, which enhances its reactivity and utility in synthetic chemistry. The bromine atom at the 2-position facilitates cross-coupling reactions, such as Suzuki or Negishi couplings, making it a valuable intermediate for pharmaceutical and agrochemical applications. The 1,1-difluoroethyl group introduces steric and electronic effects that can influence the compound's binding properties and metabolic stability. This compound is particularly useful in the development of fluorinated heterocycles, offering precise control over molecular design. Its high purity and well-defined structure ensure consistent performance in complex synthetic pathways.

2-Bromo-5-(1,1-difluoroethyl)pyridine structure

1211521-60-6 structure

Product Name:2-Bromo-5-(1,1-difluoroethyl)pyridine

CAS No:1211521-60-6

MF:C₇H₆BrF₂N

MW:222.030047893524

MDL:MFCD16140182

CID:3043418

PubChem ID:54772258

Update Time:2025-05-28

2-Bromo-5-(1,1-difluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-(1,1-difluoroethyl)pyridine
- BBL101317
- STL555113
- D83498
- AKOS005258146
- EN300-222861
- LWABLOQAGMPPFX-UHFFFAOYSA-N
- DB-376889
- MS-20199
- A1-42980
- CS-0240015
- 1211521-60-6
- SCHEMBL1554553
- MFCD16140182
- MDL： MFCD16140182
- Inchi： 1S/C7H6BrF2N/c1-7(9,10)5-2-3-6(8)11-4-5/h2-4H,1H3
- InChI Key： LWABLOQAGMPPFX-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)C(C)(F)F

Computed Properties

Exact Mass: 220.96517g/mol
Monoisotopic Mass: 220.96517g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12.9

2-Bromo-5-(1,1-difluoroethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	070846-500mg	2-Bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6	95%	500mg	2144CNY	2021-05-07
Apollo Scientific	PC520716-1g	2-Bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6	96%	1g	£191.00	2023-09-02
Apollo Scientific	PC520716-5g	2-Bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6	96%	5g	£720.00	2023-09-02
TRC	B997810-50mg	2-Bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6		50mg	$ 50.00	2022-06-06
TRC	B997810-100mg	2-Bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6		100mg	$ 70.00	2022-06-06
TRC	B997810-500mg	2-Bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6		500mg	$ 295.00	2022-06-06
Matrix Scientific	070846-1g	2-Bromo-5-(1,1-difluoroethyl)pyridine, 95%	1211521-60-6	95%	1g	$235.00	2023-09-08
Matrix Scientific	070846-5g	2-Bromo-5-(1,1-difluoroethyl)pyridine, 95%	1211521-60-6	95%	5g	$1050.00	2023-09-08
Enamine	EN300-222861-1mg	2-bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6	95.0%	1mg	$97.0	2021-06-28
Enamine	EN300-222861-2mg	2-bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6	95.0%	2mg	$99.0	2021-06-28

2-Bromo-5-(1,1-difluoroethyl)pyridine Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

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2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
5. Dissolution of cork biopolymers in biocompatible ionic liquids

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